Cas no 77-54-3 ((+)-cedryl acetate)

(+)-cedryl acetate structure
(+)-cedryl acetate structure
Product Name:(+)-cedryl acetate
CAS No:77-54-3
MF:C17H28O2
MW:264.403025627136
MDL:MFCD00077764
CID:34077
PubChem ID:24869339
Update Time:2025-04-18

(+)-cedryl acetate Chemical and Physical Properties

Names and Identifiers

    • (+)-cedryl acetate
    • Cedryl Acetate Crystal
    • Cedryl Acetate Liquid
    • Cedryl acetate
    • cedran-8-yl acetate
    • CEDARWOOD ACETATE
    • Cedranyl acetate
    • CEDRYL ACETATE P50
    • Cedrylacetat
    • cedrylactate
    • Credrol acetate
    • (3R,3aS,6R,7R,8aS)-Octahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulen-6-ol-6-acetate
    • 8betaH-Cedran-8-ol acetate
    • MDL： MFCD00077764
    • Inchi： 1S/C17H28O2/c1-11-6-7-13-15(3,4)14-10-17(11,13)9-8-16(14,5)19-12(2)18/h11,13-14H,6-10H2,1-5H3
    • InChI Key： HQKQRXZEXPXXIG-UHFFFAOYSA-N
    • SMILES： CC1C23C(C(C(C(OC(=O)C)(C)CC2)C3)(C)C)CC1

Computed Properties

  • Exact Mass: 264.20900
  • Monoisotopic Mass: 264.20893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 5.916

Experimental Properties

  • Color/Form: Colorless to brown concentrated liquid
  • Density: 0.999 g/mL at 25 °C(lit.)
  • Melting Point: 44-46 °C
  • Boiling Point: >200 °C(lit.)
  • Flash Point: 200 °F
  • Refractive Index: n20/D 1.499(lit.)
  • PSA: 26.30000
  • LogP: 4.18060
  • Optical Activity: [α]20/D +26±1°, c = 1% in ethanol

(+)-cedryl acetate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 38
  • FLUKA BRAND F CODES：9
  • RTECS：FJ1680000
  • Hazardous Material Identification： Xi
  • Storage Condition：2-8°C

(+)-cedryl acetate Customs Data

  • HS CODE：2915390090
  • Customs Data：

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

(+)-cedryl acetate Pricemore >>

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abcr
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abcr
AB436225-25 g
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abcr
AB436225-100 g
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abcr
AB436225-500 g
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ChemScence
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(+)-cedryl acetate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:77-54-3)Cedryl acetate
Order Number:LE4564;LE8549
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com

(+)-cedryl acetate Related Literature

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:77-54-3)Cedryl acetate
LE4564;LE8549
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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